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Compound of Interest

Compound Name: TMC353121

Cat. No.: B1682921

TMC353121 Technical Support Center

This technical support guide provides researchers, scientists, and drug development
professionals with detailed information on the solubility, handling, and formulation of
TMC353121.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for preparing stock solutions of TMC353121?

Al: The recommended solvent for preparing high-concentration stock solutions of TMC353121
is Dimethyl Sulfoxide (DMSO).[1][2]

Q2: What is the maximum solubility of TMC353121 in DMSQO?

A2: The solubility of TMC353121 in DMSO is up to 50 mg/mL, which is equivalent to 89.49 mM.
[1] Please note that achieving this concentration may require sonication.[1]

Q3: Are there any specific recommendations for the DMSO used?

A3: Yes, it is crucial to use newly opened, anhydrous DMSO. DMSO is hygroscopic, meaning it
readily absorbs moisture from the air, and this can significantly impact the solubility of
TMC353121.[1]

Q4: How should | store the TMC353121 stock solution?
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A4: Once prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

[1] For long-term storage, store at -20°C for up to one year or at -80°C for up to two years.[1]

Q5: Can TMC353121 be prepared in solvents other than 100% DMSO for in vivo use?

A5: Yes, TMC353121 can be formulated in various solvent systems for animal studies. These

typically involve an initial dissolution in a small amount of DMSO, followed by dilution with other

vehicles. See the Experimental Protocols section for specific formulations.

Solubility Data

The following table summarizes the known solubility of TMC353121 in various solvents and

formulation systems.

Solvent/Vehicle System

Solubility/Concentration

Notes

DMSO

50 mg/mL (89.49 mM)

Ultrasonic treatment is
recommended. Use newly
opened DMSO.[1]

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

> 2.5 mg/mL (4.47 mM)

Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-
B-CD in Saline)

2.5 mg/mL (4.47 mM)

Results in a suspended

solution; requires sonication.[1]

10% DMSO, 90% Corn Oill

> 2.5 mg/mL (4.47 mM)

Results in a clear solution.[1]

12% Captisol (pH 6.0)

10 mg/mL

Used for preparing solutions
for continuous infusion in non-

human primate studies.[3]

Troubleshooting Guide

Issue: The compound is not fully dissolving in DMSO.

If you encounter difficulty dissolving TMC353121, follow this troubleshooting workflow.
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Troubleshooting Dissolution Issues

Is the compound fully dissolved?

Apply ultrasonic treatment
in a water bath

Retry

Warm the solution gently
(e.g., 37°C water bath)

Verify DMSO quality:
Is it new and anhydrous?

o/Unsure

Use a fresh, unopened bottle
of anhydrous DMSO

Click to download full resolution via product page

Caption: Workflow for troubleshooting TMC353121 dissolution.
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Experimental Protocols

Protocol 1: Preparation of a 50 mg/mL Stock Solution in DMSO

Weigh the required amount of TMC353121 powder in a sterile vial.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 50 mg/mL
concentration.

Vortex the vial briefly.

Place the vial in an ultrasonic water bath and sonicate until the solid is completely dissolved.

[1]
If precipitation occurs, gentle warming can be applied in conjunction with sonication.[1]

Once fully dissolved, aliquot the solution into smaller volumes in sterile cryovials for storage.

Protocol 2: Formulation for In Vivo Administration (PEG300/Tween-80)

This protocol yields a clear solution suitable for injection.[1]

Start with a concentrated stock solution of TMC353121 in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of the final formulation, begin with 100 pL of the 25 mg/mL DMSO stock
solution.

Add 400 pL of PEG300 and mix until the solution is homogeneous.

Add 50 pL of Tween-80 and mix thoroughly.

Add 450 pL of saline to bring the final volume to 1 mL. Mix until the solution is clear.

The final concentration of TMC353121 will be 2.5 mg/mL.
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In Vivo Formulation Workflow (PEG300/Tween-80)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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